Cas no 29453-11-0 (2-Butynediamide,N1,N4-diethyl-)

• Product Name: 2-Butynediamide,N1,N4-diethyl-
• CAS No: 29453-11-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 263880
• PubChem ID: 315402
• Update Time: 2025-04-19

2-Butynediamide,N1,N4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butynediamide,N1,N4-diethyl-
• N,N'-diethylbut-2-ynediamide
• 29453-11-0
• NSC-240574
• SCHEMBL22661435
• NCI60_001931
• DTXSID30311232
• NSC240574
• CHEMBL1967835

• Inchi： 1S/C8H12N2O2/c1-3-9-7(11)5-6-8(12)10-4-2/h3-4H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key： AAHUADQYRSMRMP-UHFFFAOYSA-N
• SMILES： O=C(C#CC(NCC)=O)NCC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.079
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.481
• PSA: 58.2